Cas no 1838651-58-3 (Apinocaltamide)

Apinocaltamide structure
Apinocaltamide structure
Product Name:Apinocaltamide
CAS No:1838651-58-3
MF:C22H18F3N5O
MW:425.40643453598
MDL:MFCD31813695
CID:4672847
PubChem ID:118560618
Update Time:2025-10-31

Apinocaltamide Chemical and Physical Properties

Names and Identifiers

    • 3Z7U1U8Z9E
    • N-(1-((5-Cyanopyridin-2-yl)methyl)-1H-pyrazol-3-yl)-2-(4-(1-(trifluoromethyl)cyclopropyl)-phenyl)acetamide
    • N-(1-((5-Cyanopyridin-2-yl)methyl)-1H-pyrazol-3-yl)-2-(4-(1-(trifluoromethyl)cyclopropyl)phenyl)acetamide
    • Unii-3Z7U1U8Z9E
    • ACT-709478
    • Apinocaltamide
    • EX-A3130
    • Benzeneacetamide, N-(1-((5-cyano-2-pyridinyl)methyl)-1H-pyrazol-3-yl)-4-(1-(trifluoromethyl)cyclopropyl)-
    • Apinocaltamide [INN]
    • apinocaltamida
    • ACT709478; ACT 709478
    • BDBM50452245
    • ACT 709478
    • LSYANGLAZUZYFX-UHFFFAOYSA-N
    • SCHEMBL17316866
    • N-[1-(5-Cyano-pyridin-2-ylmethyl)-1H-pyrazol-3-yl]-2-[4-(1-trifluoromethyl-cyclopropyl-phenyl]-acetamide
    • ACT709478
    • compound 66b (PMID: 29116786)
    • HY-112723
    • BCP30302
    • N-[1-[(5-cyano-2-pyridinyl)methyl]-1H-pyrazol-3-yl]-4-[1-(trifluoromethyl)cyclopropyl]-benzeneacetamide
    • CHEBI:194340
    • Apinocaltamide (USAN/INN)
    • N-{1-[(5-cyanopyridin-2-yl)methyl]-1H-pyrazol-3-yl}-2- {4-[1-(trifluoromethyl)cyclopropyl]phenyl}acetamide
    • N-(1-((5-Cyano-2-pyridinyl)methyl)-1H-pyrazol-3-yl)-4-(1-(trifluoromethyl)cyclopropyl)benzeneacetamide
    • AKOS037648975
    • A1AHK
    • D12910
    • CHEMBL4217292
    • BS-16157
    • C22H18F3N5O
    • CS-0062884
    • NBI827104
    • N-(1-(5-Cyano-pyridin-2-ylmethyl)-1H-pyrazol-3-yl)-2-(4-(1-trifluoromethyl-cyclopropyl-phenyl)-acetamide
    • Benzeneacetamide, N-[1-[(5-cyano-2-pyridinyl)methyl]-1H-pyrazol-3-yl]-4-[1-(trifluoromethyl)cyclopropyl]-
    • N-{1-[(5-cyanopyridin-2-yl)methyl]pyrazol-3-yl}-2-{4-[1-(trifluoromethyl)cyclopropyl]phenyl}acetamide
    • N-[1-[(5-Cyano-2-pyridinyl)methyl]-1H-pyrazol-3-yl]-4-[1-(trifluoromethyl)cyclopropyl]benzeneacetamide
    • N-{1-[(5-cyanopyridin-2-yl)methyl]-1H-pyrazol-3-yl}-2-{4-[1-(trifluoromethyl)cyclopropyl]phenyl}acetamide
    • compound 66b [PMID: 29116786]
    • N-(1-((5-cyanopyridin-2-yl)methyl)pyrazol-3-yl)-2-(4-(1-(trifluoromethyl)cyclopropyl)phenyl)acetamide
    • NBI-827104
    • N-[1-[(5-cyanopyridin-2-yl)methyl]pyrazol-3-yl]-2-[4-[1-(trifluoromethyl)cyclopropyl]phenyl]acetamide
    • apinocaltamidum
    • GTPL12647
    • D80992
    • DA-60786
    • 1838651-58-3
    • MDL: MFCD31813695
    • Inchi: 1S/C22H18F3N5O/c23-22(24,25)21(8-9-21)17-4-1-15(2-5-17)11-20(31)28-19-7-10-30(29-19)14-18-6-3-16(12-26)13-27-18/h1-7,10,13H,8-9,11,14H2,(H,28,29,31)
    • InChI Key: LSYANGLAZUZYFX-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC(CC(NC3C=CN(CC4C=CC(C#N)=CN=4)N=3)=O)=CC=2)CC1)(F)F

Computed Properties

  • Exact Mass: 425.14634470g/mol
  • Monoisotopic Mass: 425.14634470g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 693
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6
  • XLogP3: 3.3

Apinocaltamide Pricemore >>

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Additional information on Apinocaltamide

Apinocaltamide (CAS No. 1838651-58-3): A Promising Compound in the Field of Chemical Biology and Medicine

Apinocaltamide (CAS No. 1838651-58-3) is a novel compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, derived from natural sources, has shown promising activity in various biological assays and is currently under investigation for its potential use in treating a range of diseases.

The chemical structure of Apinocaltamide is characterized by a complex arrangement of functional groups, including hydroxyl, carbonyl, and aromatic moieties. These structural elements contribute to its stability and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of these functional groups in modulating the compound's biological activity, particularly in terms of its anti-inflammatory and anti-cancer properties.

In the context of anti-inflammatory activity, Apinocaltamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is mediated through the modulation of key signaling pathways, including NF-κB and MAPK. The ability to downregulate these inflammatory mediators makes Apinocaltamide a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, Apinocaltamide has demonstrated significant anti-cancer activity in both in vitro and in vivo models. Studies have shown that it can induce apoptosis in cancer cells by targeting multiple signaling pathways, including those involved in cell cycle regulation and DNA repair. Notably, Apinocaltamide has been found to be effective against a variety of cancer types, including breast cancer, lung cancer, and colorectal cancer. These findings suggest that it could be a valuable addition to the arsenal of anticancer drugs currently available.

The mechanism of action of Apinocaltamide is multifaceted. It has been reported to interact with several key proteins involved in cellular processes, such as p53, Bcl-2, and AKT. By modulating the activity of these proteins, Apinocaltamide can disrupt the survival signals that are often upregulated in cancer cells. Additionally, it has been shown to enhance the sensitivity of cancer cells to conventional chemotherapeutic agents, potentially improving treatment outcomes.

Beyond its therapeutic applications, Apinocaltamide is also being studied for its potential use as a research tool. Its ability to selectively target specific signaling pathways makes it a valuable probe for investigating the molecular mechanisms underlying various diseases. Researchers are using Apinocaltamide to gain insights into the complex interplay between different cellular processes and to identify new targets for drug development.

The safety profile of Apinocaltamide is another important aspect that is being closely examined. Preclinical studies have indicated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation. However, more extensive toxicological studies are needed to fully assess its safety before it can be advanced to human trials.

In conclusion, Apinocaltamide (CAS No. 1838651-58-3) represents a promising compound with a wide range of potential applications in both research and medicine. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation. As research continues to uncover more about its mechanisms of action and therapeutic potential, Apinocaltamide may well become an important player in the development of new treatments for inflammatory diseases and cancer.

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